![molecular formula C27H28N8S B1212866 2-[4-[(1-Cyclopentyl-5-tetrazolyl)-(6-quinolinyl)methyl]-1-piperazinyl]-1,3-benzothiazole](/img/structure/B1212866.png)
2-[4-[(1-Cyclopentyl-5-tetrazolyl)-(6-quinolinyl)methyl]-1-piperazinyl]-1,3-benzothiazole
Overview
Description
2-[4-[(1-cyclopentyl-5-tetrazolyl)-(6-quinolinyl)methyl]-1-piperazinyl]-1,3-benzothiazole is a N-arylpiperazine.
Scientific Research Applications
Antidepressant/Anxiolytic Properties
- The compound GSK588045, a derivative of 2-[4-[(1-Cyclopentyl-5-tetrazolyl)-(6-quinolinyl)methyl]-1-piperazinyl]-1,3-benzothiazole, was identified as a potent 5-HT(1A/B/D) receptor antagonist. This compound shows potential as a faster-acting antidepressant/anxiolytic with a reduced side-effect burden (Bromidge et al., 2010).
Antibacterial Applications
- Quinolonecarboxylic acids, closely related to this compound, have demonstrated potent antibacterial activities against Gram-positive and Gram-negative pathogens (Cecchetti et al., 1987).
Anticancer Activity
- Tetrazolylmethyl quinolines, similar to the target compound, exhibited significant anticancer activity against human tumor cell lines, including melanoma and breast cancer. This highlights their potential in cancer treatment (Shaikh et al., 2017).
Antifungal Applications
- Certain derivatives of the compound showed effective antifungal activities, particularly against A. fumigatus and C. albicans. This indicates their potential use in antifungal therapies (Shaikh et al., 2017).
Electrochemical Studies
- Electrochemical studies of related compounds, including 1-cyclopropyl-6-fluoro-1,4-dihydro-7-(N-piperazinyl)-4-oxo-3-quinoline carboxylic acid, provide insights into their reduction mechanisms and potential applications in analytical methods (Srinivasu et al., 1999).
Properties
Molecular Formula |
C27H28N8S |
|---|---|
Molecular Weight |
496.6 g/mol |
IUPAC Name |
2-[4-[(1-cyclopentyltetrazol-5-yl)-quinolin-6-ylmethyl]piperazin-1-yl]-1,3-benzothiazole |
InChI |
InChI=1S/C27H28N8S/c1-2-8-21(7-1)35-26(30-31-32-35)25(20-11-12-22-19(18-20)6-5-13-28-22)33-14-16-34(17-15-33)27-29-23-9-3-4-10-24(23)36-27/h3-6,9-13,18,21,25H,1-2,7-8,14-17H2 |
InChI Key |
HHHPYTHYAAQJDO-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)N2C(=NN=N2)C(C3=CC4=C(C=C3)N=CC=C4)N5CCN(CC5)C6=NC7=CC=CC=C7S6 |
Canonical SMILES |
C1CCC(C1)N2C(=NN=N2)C(C3=CC4=C(C=C3)N=CC=C4)N5CCN(CC5)C6=NC7=CC=CC=C7S6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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